Cas no 137049-26-4 (1-Pyrrolidinecarboxylic acid,2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-,1-[(4-nitrophenyl)methyl] ester)
![1-Pyrrolidinecarboxylic acid,2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-,1-[(4-nitrophenyl)methyl] ester structure](https://www.kuujia.com/scimg/cas/137049-26-4x500.png)
137049-26-4 structure
Product name:1-Pyrrolidinecarboxylic acid,2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-,1-[(4-nitrophenyl)methyl] ester
CAS No:137049-26-4
MF:C17H20N2O9S
MW:428.413703918457
CID:1241675
1-Pyrrolidinecarboxylic acid,2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-,1-[(4-nitrophenyl)methyl] ester Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrrolidinecarboxylic acid,2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-,1-[(4-nitrophenyl)methyl] ester
- 1-Pyrrolidinecarboxylic acid, 2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-, 1-[(4-nitrophenyl)methyl] ester
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- Inchi: 1S/C17H20N2O9S/c1-29(25,26)28-12-6-15(13-7-14(13)16(20)21)18(8-12)17(22)27-9-10-2-4-11(5-3-10)19(23)24/h2-5,12-15H,6-9H2,1H3,(H,20,21)
- InChI Key: AIERBAXADBFLGB-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=C([N+]([O-])=O)C=C2)=O)CC(OS(C)(=O)=O)CC1C1CC1C(O)=O
Computed Properties
- Exact Mass: 428.089
Experimental Properties
- Density: 1.55±0.1 g/cm3(Predicted)
- Boiling Point: 690.3±55.0 °C(Predicted)
- PSA: 153.35
- pka: 4.73±0.11(Predicted)
1-Pyrrolidinecarboxylic acid,2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-,1-[(4-nitrophenyl)methyl] ester Related Literature
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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3. Book reviews
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4. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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